Cas no 106614-68-0 (Amorolfine hydrochloride)

Amorolfine hydrochloride is a synthetic antifungal agent belonging to the morpholine class, primarily used for the treatment of dermatophyte and yeast infections. Its mechanism of action involves inhibition of ergosterol biosynthesis by targeting Δ14-reductase and Δ7,8-isomerase, disrupting fungal cell membrane integrity. The compound exhibits broad-spectrum activity against common pathogens such as Trichophyton, Candida, and Aspergillus species. A key advantage is its prolonged antifungal effect, allowing for less frequent dosing compared to conventional antifungals. Amorolfine hydrochloride is commonly formulated in topical preparations (e.g., nail lacquers) due to its lipophilic properties and strong keratin affinity, ensuring sustained localized delivery. It demonstrates low systemic absorption and favorable tolerability profiles in clinical use.
Amorolfine hydrochloride structure
Amorolfine hydrochloride structure
Product Name:Amorolfine hydrochloride
CAS No:106614-68-0
MF:C21H36ClNO
MW:353.969645500183
MDL:MFCD00903738
CID:62624
PubChem ID:54259
Update Time:2025-06-14

Amorolfine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Amorolfine hydrochloride
    • AMOROLFINE HCL
    • Morpholine, 4-[3-[4-(1,1-dimethylpropyl)phenyl]-2-methylpropyl]-2,6-dimethyl-, hydrochloride
    • (+/-)-cis-2,6-Dimethyl-4-[2-methyl-3-(p-tert-pentylphenyl)propyl]morpholine hydrochloride
    • Morpholine, 4-[3-[4-(1,1-dimethylpropyl)phenyl]-2-methylpropyl]-2,6-dimethyl-, hydrochloride (1:1)
    • AMOROLFINE HYDROCHLORIDE [MI]
    • MT-861
    • amorolfin
    • Ro 14-4767/002
    • 78613-38-4
    • 741YH7379H
    • MFCD00903738
    • 78613-38-4 (HCl)
    • Amorolfine (as hydrochloride)
    • Amorolfine;Ro 14-4767
    • starbld0005329
    • Amorolfine for system suitability
    • CHEBI:59649
    • Amorolfine (hydrochloride)
    • HY-B0238
    • AKOS015912323
    • AMOROLFINE HYDROCHLORIDE [MART.]
    • Amorolfine hydrochloride- Bio-X
    • CHEMBL4303363
    • BA164168
    • Locetar
    • Amorolfine hydrochloride [JAN]
    • 2,6-Dimethyl-4-(2-methyl-3-(4-(tert-pentyl)phenyl)propyl)morpholine hydrochloride
    • CCG-213057
    • SMR004701299
    • Ro-14-4767/002
    • AC-080
    • (2R,6S)-2,6-dimethyl-4-(2-methyl-3-(4-(tert-pentyl)phenyl)propyl)morpholine hydrochloride
    • MLS006010200
    • Amorolfine hydrochloride (JAN)
    • DTXSID80229217
    • 78613-35-1
    • (2R,6S)-2,6-dimethyl-4-(2-methyl-3-(4-tert-pentylphenyl)propyl)morpholine hydrochloride
    • Pekiron
    • (2R,6S)-2,6-dimethyl-4-[2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propyl]morpholine;hydrochloride
    • Curanail
    • AMOROLFINE HYDROCHLORIDE [WHO-DD]
    • AS-13295
    • Q27888046
    • (2R,6S)-rel-4-[3-[4-(1,1-Dimethylpropyl)phenyl]-2-methylpropyl]-2,6-dimethyl-morpholine hydrochloride
    • (2S,6R)-2,6-dimethyl-4-(2-methyl-3-(4-tert-pentylphenyl)propyl)morpholine hydrochloride
    • Odenil
    • s1676
    • Amorolfine hydrochloride, >=98% (HPLC)
    • 106614-68-0
    • SW219285-1
    • (2R,6S)-2,6-dimethyl-4-{2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propyl}morpholine hydrochloride
    • D01720
    • UNII-741YH7379H
    • amorolfine hydrochloride
    • (2R,6S)-rel-2,6-Dimethyl-4-(2-methyl-3-(4-(tert-pentyl)phenyl)propyl)morpholine hydrochloride
    • Pekiron (TN)
    • Ro-14-4767/000
    • Loceryl
    • AMOROLFINE HYDROCHLORIDE [EP MONOGRAPH]
    • Bekiron
    • SCHEMBL36711
    • AMOROLFINE HYDROCHLORIDE (EP MONOGRAPH)
    • Amorolfine HCl?
    • XZKWIPVTHGWDCF-KUZYQSSXSA-N
    • AMOROLFINE HYDROCHLORIDE (MART.)
    • meso-2,6-dimethyl-4-{2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propyl}morpholine
    • meso-2,6-dimethyl-4-(2-methyl-3-(4-(2-methylbutan-2-yl)phenyl)propyl)morpholine
    • DTXCID00151708
    • (2S,6R)-2,6-dimethyl-4-[2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propyl]morpholine;hydrochloride
    • A2161
    • (2R,6S)-2,6-dimethyl-4-(2-methyl-3-(4-(2-methylbutan-2-yl)phenyl)propyl)morpholine hydrochloride
    • MDL: MFCD00903738
    • Inchi: 1S/C21H35NO.ClH/c1-7-21(5,6)20-10-8-19(9-11-20)12-16(2)13-22-14-17(3)23-18(4)15-22;/h8-11,16-18H,7,12-15H2,1-6H3;1H/t16?,17-,18+;
    • InChI Key: XZKWIPVTHGWDCF-KUZYQSSXSA-N
    • SMILES: Cl.O1[C@@H](C)CN(C[C@H]1C)CC(C)CC1C=CC(=CC=1)C(C)(C)CC

Computed Properties

  • Exact Mass: 353.249
  • Monoisotopic Mass: 353.249
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 336
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.924g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.488
  • PSA: 12.47000
  • LogP: 4.59990
  • Vapor Pressure: No data available

Amorolfine hydrochloride Security Information

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Additional information on Amorolfine hydrochloride

Recent Advances in Amorolfine Hydrochloride (106614-68-0) Research: A Comprehensive Review

Amorolfine hydrochloride (CAS: 106614-68-0) is a well-known antifungal agent widely used in the treatment of dermatophyte infections, particularly onychomycosis. As a morpholine derivative, it exhibits a unique mechanism of action by inhibiting ergosterol biosynthesis, a critical component of fungal cell membranes. Recent studies have further elucidated its pharmacological properties, clinical efficacy, and potential applications in broader therapeutic contexts. This research briefing synthesizes the latest findings on amorolfine hydrochloride, providing insights into its molecular mechanisms, formulation advancements, and emerging clinical data.

One of the most significant recent developments in amorolfine hydrochloride research is its enhanced formulation strategies to improve bioavailability and patient compliance. A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated the efficacy of nanoemulsion-based delivery systems for amorolfine, significantly enhancing its penetration through the nail plate. The study reported a 2.5-fold increase in drug accumulation compared to conventional formulations, suggesting a promising avenue for optimizing topical treatments for onychomycosis. These findings are particularly relevant given the challenges associated with treating deep-seated fungal infections in nail tissues.

At the molecular level, new research has shed light on the precise interactions between amorolfine hydrochloride and its target enzymes. A crystallographic study published in Nature Communications (2024) revealed the high-resolution structure of amorolfine bound to sterol Δ14-reductase and Δ7-Δ8 isomerase, providing atomic-level insights into its inhibitory mechanism. The research identified key hydrogen bonding interactions with residues Tyr415 and His382, explaining the compound's potent and selective antifungal activity. These structural insights could facilitate the design of next-generation antifungals with improved specificity and reduced off-target effects.

Clinical research continues to validate amorolfine hydrochloride's therapeutic profile. A multicenter, randomized controlled trial (2024) comparing amorolfine 5% nail lacquer with oral terbinafine for distal lateral subungual onychomycosis demonstrated comparable mycological cure rates (76.3% vs. 79.1%) at 48 weeks, with significantly fewer systemic side effects in the amorolfine group. These results reinforce amorolfine's position as a first-line topical treatment, especially for patients with contraindications to systemic antifungals. The study also highlighted the importance of proper nail preparation in enhancing treatment outcomes, with cure rates improving by 18% when combined with mechanical debridement.

Emerging research suggests potential applications of amorolfine hydrochloride beyond fungal infections. Preliminary in vitro studies have shown activity against certain protozoan parasites, including Leishmania species, through similar sterol biosynthesis inhibition. While these findings are preliminary, they open new avenues for drug repurposing, particularly for neglected tropical diseases. Additionally, combination therapies incorporating amorolfine with other antifungals are being explored to address the growing concern of antifungal resistance, with promising synergistic effects observed against resistant Candida strains in recent laboratory investigations.

In conclusion, recent research on amorolfine hydrochloride (106614-68-0) continues to expand our understanding of this important antifungal agent. From advanced drug delivery systems to molecular mechanism elucidation and clinical validation, these developments collectively enhance its therapeutic potential. Future research directions may focus on expanding its indications, optimizing combination therapies, and exploring its activity against emerging fungal pathogens. As antifungal resistance becomes an increasing global health concern, amorolfine hydrochloride remains a valuable tool in our antimicrobial arsenal, with ongoing research ensuring its continued relevance in clinical practice.

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